Cas no 27447-36-5 (Benzeneethanamine,4-ethenyl-N,N-diethyl-)

Benzeneethanamine,4-ethenyl-N,N-diethyl- structure
27447-36-5 structure
Product Name:Benzeneethanamine,4-ethenyl-N,N-diethyl-
CAS No:27447-36-5
MF:C14H21N
MW:203.32324385643
CID:269929
PubChem ID:3015378
Update Time:2025-04-19

Benzeneethanamine,4-ethenyl-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-ethenyl-N,N-diethyl-
    • 2-(4-ethenylphenyl)-N,N-diethylethanamine
    • N,N-Diethyl-p-vinylphenethylamine
    • 27447-36-5
    • p-diethylaminoethylstyrene
    • DTXSID90950126
    • SCHEMBL93912
    • 2-(4-Ethenylphenyl)-N,N-diethylethan-1-amine
    • EINECS 248-464-5
    • 59976-31-7
    • BIOCRZSYHQYVSG-UHFFFAOYSA-N
    • NS00051147
    • Inchi: 1S/C14H21N/c1-4-13-7-9-14(10-8-13)11-12-15(5-2)6-3/h4,7-10H,1,5-6,11-12H2,2-3H3
    • InChI Key: BIOCRZSYHQYVSG-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 203.16753
  • Monoisotopic Mass: 203.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.918
  • Boiling Point: 292.2°Cat760mmHg
  • Flash Point: 119.2°C
  • Refractive Index: 1.535
  • PSA: 3.24

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